2,3-Bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate
2,3-Bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate
Brand Name:
Vulcanchem
CAS No.:
210584-04-6
VCID:
VC0124893
InChI:
InChI=1S/C22H44NO6PS2/c1-6-8-10-12-14-21(24)31-19-20(32-22(25)15-13-11-9-7-2)18-29-30(26,27)28-17-16-23(3,4)5/h20H,6-19H2,1-5H3
SMILES:
CCCCCCC(=O)SCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)CCCCCC
Molecular Formula:
C22H44NO6PS2
Molecular Weight:
513.7 g/mol
2,3-Bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate
CAS No.: 210584-04-6
Reference Standards
VCID: VC0124893
Molecular Formula: C22H44NO6PS2
Molecular Weight: 513.7 g/mol
| CAS No. | 210584-04-6 |
|---|---|
| Product Name | 2,3-Bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate |
| Molecular Formula | C22H44NO6PS2 |
| Molecular Weight | 513.7 g/mol |
| IUPAC Name | 2,3-bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C22H44NO6PS2/c1-6-8-10-12-14-21(24)31-19-20(32-22(25)15-13-11-9-7-2)18-29-30(26,27)28-17-16-23(3,4)5/h20H,6-19H2,1-5H3 |
| Standard InChIKey | LFFIJRJGKBSELO-UHFFFAOYSA-N |
| SMILES | CCCCCCC(=O)SCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)CCCCCC |
| Canonical SMILES | CCCCCCC(=O)SCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)CCCCCC |
| Synonyms | 2-[[[2,3-bis[(1-Oxoheptyl)thio]propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethylethanaminium Inner Salt; 4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxoheptyl)thio]-3,5-dioxa-9-thia-4-phosphahexadecan-1-aminium 4-Oxide Inner Salt |
| PubChem Compound | 10029440 |
| Last Modified | Nov 11 2021 |
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